molecular formula C10H9BrN2O2 B8614633 1-(4-Bromo-3-methylphenyl)imidazolidine-2,4-dione

1-(4-Bromo-3-methylphenyl)imidazolidine-2,4-dione

Cat. No. B8614633
M. Wt: 269.09 g/mol
InChI Key: XRIAGOLOUWPGRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromo-3-methylphenyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromo-3-methylphenyl)imidazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromo-3-methylphenyl)imidazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9BrN2O2

Molecular Weight

269.09 g/mol

IUPAC Name

1-(4-bromo-3-methylphenyl)imidazolidine-2,4-dione

InChI

InChI=1S/C10H9BrN2O2/c1-6-4-7(2-3-8(6)11)13-5-9(14)12-10(13)15/h2-4H,5H2,1H3,(H,12,14,15)

InChI Key

XRIAGOLOUWPGRU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)N2CC(=O)NC2=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

(2-Chloro-acetyl)-carbamic acid ethyl ester (356 mg, 2.15 mmol) was added to 4-bromo-3-methyl-phenylamine (400 mg, 2.15 mmol) and dimethylphenylamine (273 μL, 2.15 mmol) at room temperature. The mixture was stirred at 130° C. for five hours, and the reaction solution was then cooled. The precipitate was collected by filtration and washed with CH3CN to give 1-(4-bromo-3-methyl-phenyl)-imidazolidine-2,4-dione as a colorless solid (314 mg, 54%).
Quantity
356 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
273 μL
Type
reactant
Reaction Step One

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